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Compound of Interest

Compound Name:
1-(Benzyloxy)-4-methyl-2-

nitrobenzene

Cat. No.: B7889919

Get Quote

This guide provides a comprehensive technical overview of Benzyl 4-methyl-2-nitrophenyl

ether, a specialty chemical with potential applications in organic synthesis and drug discovery.

Due to its specific substitution pattern, this compound may not be readily available

commercially, and a dedicated CAS number has not been identified in common chemical

databases. This document, therefore, serves as a predictive and instructional resource for its

synthesis, characterization, and safe handling, based on established principles of organic

chemistry and data from structurally analogous compounds.

Chemical Identity and Predicted Properties
While a specific CAS number for Benzyl 4-methyl-2-nitrophenyl ether is not readily available, its

chemical identity is defined by its structure. Its properties can be predicted based on the

functional groups present: a benzyl ether linkage, a nitro group, and a methyl group on the

phenyl ring.
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Property Predicted Value/Information

Molecular Formula C₁₄H₁₃NO₃

Molecular Weight 243.26 g/mol

IUPAC Name 1-(Benzyloxy)-4-methyl-2-nitrobenzene

Appearance Likely a pale yellow to yellow crystalline solid

Solubility

Expected to be soluble in common organic

solvents like dichloromethane, ethyl acetate,

and acetone; sparingly soluble in alcohols; and

insoluble in water.

Melting Point
Prediction is difficult without experimental data,

but likely to be a solid at room temperature.

Synthesis and Mechanism
The most logical and widely applicable method for the synthesis of Benzyl 4-methyl-2-

nitrophenyl ether is the Williamson ether synthesis.[1] This reaction involves the nucleophilic

substitution of a halide by an alkoxide or, in this case, a phenoxide. The presence of an

electron-withdrawing nitro group increases the acidity of the phenolic proton of 4-methyl-2-

nitrophenol, facilitating the formation of the corresponding phenoxide.[2]

The proposed synthesis involves the reaction of 4-methyl-2-nitrophenol with benzyl bromide in

the presence of a suitable base.

Reaction Scheme:
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Caption: Proposed Williamson ether synthesis of Benzyl 4-methyl-2-nitrophenyl ether.

Experimental Protocol: Williamson Ether Synthesis
This protocol is a general guideline and may require optimization.

Reaction Setup: To a dry round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, add 4-methyl-2-nitrophenol (1 equivalent) and a suitable base such as anhydrous

potassium carbonate (2 equivalents).[3]

Solvent Addition: Add a dry polar aprotic solvent, such as acetone or dimethylformamide

(DMF), to the flask.

Reagent Addition: While stirring, add benzyl bromide (1.1 equivalents) to the reaction

mixture.

Reaction Conditions: Heat the reaction mixture to reflux and monitor the progress of the

reaction by thin-layer chromatography (TLC).

Work-up: Once the reaction is complete, cool the mixture to room temperature and filter to

remove the inorganic salts. The filtrate is then concentrated under reduced pressure.
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Purification: The crude product is purified by recrystallization from a suitable solvent system

(e.g., ethanol/water) or by column chromatography on silica gel.

Analytical Characterization
The structure and purity of the synthesized Benzyl 4-methyl-2-nitrophenyl ether would be

confirmed using a combination of spectroscopic techniques.
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Analytical Technique Expected Observations

¹H NMR

The spectrum is expected to show a singlet for

the benzylic protons (CH₂) around 5.0-5.2 ppm.

Aromatic protons will appear in the range of 7.0-

8.0 ppm. A singlet for the methyl group (CH₃) is

expected around 2.3-2.5 ppm.[4][5]

¹³C NMR

The spectrum should show a signal for the

benzylic carbon around 70-75 ppm. Aromatic

carbons will be observed in the 110-160 ppm

range. The methyl carbon signal is expected

around 20 ppm.[4]

Mass Spectrometry (MS)

Electron ionization (EI) mass spectrometry

would likely show the molecular ion peak (M⁺)

at m/z 243. Common fragmentation patterns for

benzyl ethers include cleavage at the benzylic

C-O bond, leading to a prominent peak at m/z

91 (tropylium ion).[6][7]

Infrared (IR) Spectroscopy

Characteristic peaks would include those for the

C-O-C ether linkage (around 1250-1000 cm⁻¹),

aromatic C=C stretching (around 1600-1450

cm⁻¹), and asymmetric and symmetric

stretching of the nitro group (NO₂) at

approximately 1530 cm⁻¹ and 1350 cm⁻¹,

respectively.

High-Performance Liquid Chromatography

(HPLC)

HPLC can be used to assess the purity of the

compound. A reversed-phase column with a

mobile phase of acetonitrile and water would be

a suitable starting point for method

development.[8]

Potential Applications
While specific applications for Benzyl 4-methyl-2-nitrophenyl ether are not documented, its

structure suggests potential utility in several areas of chemical research:
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Intermediate in Organic Synthesis: The nitro group can be reduced to an amine, which can

then be further functionalized, making this compound a potential precursor to various

substituted anilines.[9] Aromatic nitro compounds are important in the synthesis of dyes,

pharmaceuticals, and other specialty chemicals.[10][11]

Protecting Group Chemistry: The benzyl group is a common protecting group for phenols.

The nitro substituent may offer alternative deprotection strategies compared to standard

hydrogenolysis. For example, 2-nitrobenzyl groups are known to be photolabile protecting

groups.[1]

Materials Science: Nitrophenyl ethers have been investigated for their use in polymer

chemistry and as plasticizers.[10][12]

Safety and Handling
Detailed toxicological data for Benzyl 4-methyl-2-nitrophenyl ether is unavailable. However,

based on the functional groups present, the following precautions should be taken. Aromatic

nitro compounds are often toxic and can be absorbed through the skin.[11][13]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a lab coat, and chemical-resistant gloves, when handling this compound.[13]

Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of any dust or vapors.

Storage: Store in a tightly sealed container in a cool, dry place away from strong oxidizing

and reducing agents.

Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

Never pour down the drain.[14]

Emergency Procedures
Skin Contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing.

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes.
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Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

Ingestion: Do not induce vomiting. Seek immediate medical attention.

Conclusion
Benzyl 4-methyl-2-nitrophenyl ether, while not a commercially cataloged chemical, represents a

synthetically accessible molecule with potential applications in various fields of chemical

research. This guide provides a foundational framework for its synthesis via the Williamson

ether synthesis, outlines key analytical techniques for its characterization, and emphasizes the

necessary safety precautions for its handling. Researchers and scientists can use this

information as a starting point for their work with this and structurally related compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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